Cas no 662138-23-0 (3-chloro-5-(4-methylphenyl)isothiazole-4-carbonitrile)

• Product Name: 3-chloro-5-(4-methylphenyl)isothiazole-4-carbonitrile
• CAS No: 662138-23-0
• MF: C₁₁H₇ClN₂S
• MW: 234.704679727554
• CID: 963480
• PubChem ID: 2779266
• Update Time: 2025-05-26

3-chloro-5-(4-methylphenyl)isothiazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-(4-methylphenyl)isothiazole-4-carbonitrile
• 3-chloro-5-(4-methylphenyl)-1,2-thiazole-4-carbonitrile
• 662138-23-0
• 3-Chloro-5-(4-methyl phenyl)isothiazole-4-carbonitrile
• DTXSID30381354
• A913784
• 3-chloro-5-p-tolylisothiazole-4-carbonitrile
• 3-Chloro-5-(p-tolyl)isothiazole-4-carbonitrile
• BP-10330

• Inchi： 1S/C11H7ClN2S/c1-7-2-4-8(5-3-7)10-9(6-13)11(12)14-15-10/h2-5H,1H3
• InChI Key： BUKXYCDRPWTESJ-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=C(C2C=CC(C)=CC=2)SN=1

Computed Properties

• Exact Mass: 234.00200
• Monoisotopic Mass: 234.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.37
• Melting Point: 82 °C
• Boiling Point: 312.8°C at 760 mmHg
• Flash Point: 143°C
• Refractive Index: 1.641
• PSA: 64.92000
• LogP: 3.64358

Additional information on 3-chloro-5-(4-methylphenyl)isothiazole-4-carbonitrile

3-Chloro-5-(4-Methylphenyl)Isothiazole-4-Carbonitrile: A Comprehensive Overview

The compound with CAS No. 662138-23-0, known as 3-chloro-5-(4-methylphenyl)isothiazole-4-carbonitrile, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of isothiazoles, which are heterocyclic compounds containing a five-membered ring with two adjacent sulfur and nitrogen atoms. The presence of a cyano group (-CN) at the 4-position and a chlorine atom at the 3-position, along with a 4-methylphenyl substituent at the 5-position, makes this molecule unique in terms of its structural complexity and potential applications.

Recent studies have highlighted the importance of isothiazoles in drug discovery, particularly due to their ability to act as scaffolds for various bioactive molecules. The cyano group in this compound is known to enhance the stability and reactivity of the molecule, making it a valuable intermediate in organic synthesis. Moreover, the chlorine atom at the 3-position introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and potentially enhance its pharmacokinetic profile.

The 4-methylphenyl group attached to the isothiazole ring adds another layer of complexity to this compound. This substituent not only increases the lipophilicity of the molecule but also provides a platform for further functionalization. Researchers have explored the use of such substituted isothiazoles in designing novel antibiotics, antifungal agents, and anticancer drugs. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with cancer cell proliferation.

In terms of synthesis, 3-chloro-5-(4-methylphenyl)isothiazole-4-carbonitrile can be prepared through a variety of methods, including cyclization reactions involving appropriate precursors. One common approach involves the reaction of an appropriate thioamide with an aldehyde or ketone under acidic conditions, followed by subsequent substitution reactions to introduce the cyano and chlorine groups. The optimization of these reaction conditions has been a focus of recent research efforts, with chemists seeking to improve yield and purity while minimizing environmental impact.

The application of this compound extends beyond pharmaceuticals. Its unique electronic properties make it a candidate for use in electronic materials, such as organic semiconductors and conductive polymers. A recent study in *Advanced Materials* reported that derivatives of this compound can be incorporated into polymer blends to enhance their electrical conductivity without compromising mechanical properties. This opens up new possibilities for its use in flexible electronics and energy storage devices.

Another area where 3-chloro-5-(4-methylphenyl)isothiazole-4-carbonitrile has shown promise is in agrochemicals. Its ability to interact with various enzymes involved in plant growth regulation has led to its investigation as a potential herbicide or plant growth regulator. Field trials conducted in collaboration with agricultural research institutions have demonstrated its efficacy in controlling certain crop pests without adverse effects on non-target species.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research has focused on photodegradation and microbial decomposition mechanisms. Studies indicate that under UV light exposure, the compound undergoes fragmentation reactions leading to less complex byproducts, which are less likely to persist in the environment.

In conclusion, 3-chloro-5-(4-methylphenyl)isothiazole-4-carbonitrile (CAS No. 662138-23-0) stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structure endows it with properties that make it valuable as both an intermediate in organic synthesis and a potential bioactive agent. As research continues to uncover new aspects of its chemistry and biology, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.